Cas no 328902-38-1 (2-(4-CL-PH)-N'-(5-NITRO-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)ACETOHYDRAZIDE)

2-(4-CL-PH)-N'-(5-NITRO-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)ACETOHYDRAZIDE structure
328902-38-1 structure
Product Name:2-(4-CL-PH)-N'-(5-NITRO-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)ACETOHYDRAZIDE
CAS No:328902-38-1
MF:C16H11ClN4O4
MW:358.73594212532
CID:6909259
PubChem ID:5011759
Update Time:2025-04-30

2-(4-CL-PH)-N'-(5-NITRO-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)ACETOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

    • Salor-int l364991-1ea
    • 649-581-8
    • 2-(4-chlorophenyl)-N'-[(3Z)-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide
    • 2-(4-CL-PH)-N'-(5-NITRO-2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDENE)ACETOHYDRAZIDE
    • AKOS005413120
    • STK191000
    • 328902-38-1
    • 2-(4-Chlorophenyl)-N'-(5-nitro-2-oxoindolin-3-ylidene)acetohydrazide
    • Inchi: 1S/C16H11ClN4O4/c17-10-3-1-9(2-4-10)7-14(22)19-20-15-12-8-11(21(24)25)5-6-13(12)18-16(15)23/h1-6,8,18,23H,7H2/b20-19+
    • InChI Key: JHAYVRMUTVMJDJ-FMQUCBEESA-N
    • SMILES: ClC1C=CC(=CC=1)CC(/N=N/C1=C(NC2C=CC(=CC=21)[N+](=O)[O-])O)=O

Computed Properties

  • Exact Mass: 358.0468825Da
  • Monoisotopic Mass: 358.0468825Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 124Ų
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